Cas no 2172497-79-7 (methyl({1-(3-methylbutyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethyl})amine)

Methyl({1-(3-methylbutyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethyl})amine is a specialized triazole-based amine compound with potential applications in medicinal chemistry and organic synthesis. Its structure features a 1,2,3-triazole core substituted with a 3-methylbutyl group at the N1 position and an isopropyl group at the C5 position, further functionalized with a methylaminomethyl moiety. This arrangement imparts unique steric and electronic properties, making it a versatile intermediate for the development of pharmacologically active molecules or ligands in catalysis. The compound's modular design allows for further derivatization, enhancing its utility in structure-activity relationship studies. Its stability and well-defined reactivity profile support its use in controlled synthetic transformations.
methyl({1-(3-methylbutyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethyl})amine structure
2172497-79-7 structure
Product Name:methyl({1-(3-methylbutyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethyl})amine
CAS No:2172497-79-7
MF:C12H24N4
MW:224.345762252808
CID:5568340
PubChem ID:165594925
Update Time:2025-06-03

methyl({1-(3-methylbutyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethyl})amine Chemical and Physical Properties

Names and Identifiers

    • EN300-1596264
    • 2172497-79-7
    • methyl({[1-(3-methylbutyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]methyl})amine
    • methyl({1-(3-methylbutyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethyl})amine
    • Inchi: 1S/C12H24N4/c1-9(2)6-7-16-12(10(3)4)11(8-13-5)14-15-16/h9-10,13H,6-8H2,1-5H3
    • InChI Key: KQTQCYSBNAWDDA-UHFFFAOYSA-N
    • SMILES: N1(C(=C(CNC)N=N1)C(C)C)CCC(C)C

Computed Properties

  • Exact Mass: 224.20009678g/mol
  • Monoisotopic Mass: 224.20009678g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 42.7Ų

methyl({1-(3-methylbutyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethyl})amine Pricemore >>

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Additional information on methyl({1-(3-methylbutyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethyl})amine

Methyl({1-(3-methylbutyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethyl})amine: A Comprehensive Overview

The compound with CAS No 2172497-79-7, commonly referred to as methyl({1-(3-methylbutyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethyl})amine, is a highly specialized organic compound with unique structural and functional properties. This compound belongs to the class of methylamines and features a triazole ring system, which is a five-membered heterocyclic aromatic ring containing two nitrogen atoms. The presence of the triazole ring and its substituents makes this compound particularly interesting for various applications in the fields of pharmaceuticals, agrochemicals, and materials science.

Methyl({1-(3-methylbutyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethyl})amine is characterized by its complex molecular structure. The triazole ring is substituted at positions 1 and 5 with alkyl groups: a 3-methylbutyl group at position 1 and a propan-2-yl group at position 5. The methylamine group is attached to the triazole ring via a methylene bridge (-CH₂-) at position 4. This substitution pattern imparts unique electronic and steric properties to the molecule, making it suitable for specific chemical reactions and interactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of methyl({1-(3-methylbutyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethyl})amine through various methodologies. One notable approach involves the use of click chemistry principles, particularly the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction. This reaction allows for the formation of triazole rings under mild conditions, making it a versatile tool for constructing complex molecules like this compound.

The application of methyl({1-(3-methylbutyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-y...

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